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Compound of Interest

Compound Name: 2-Phenylindan

Cat. No.: B8738540 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Phenylindan is not readily available. The

following guidance is based on the known hazards of structurally similar compounds, such as

indane, substituted indanes, and polycyclic aromatic hydrocarbons (PAHs). It is imperative to

handle 2-Phenylindan with caution and to assume it may possess similar hazardous

properties.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with 2-Phenylindan. The following operational and

disposal plans are designed to ensure the safe handling of this compound in a laboratory

setting.

Quantitative Data Summary
Due to the absence of a specific SDS for 2-Phenylindan, the following table summarizes the

properties of the parent compound, Indane, and a substituted indane to provide an indication of

the expected physical and chemical properties.
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Property Indane
1,1,3-Trimethyl-3-
phenylindan

CAS Number 496-11-7 3910-35-8

Molecular Formula C₉H₁₀ C₁₈H₂₀

Molecular Weight 118.18 g/mol 236.35 g/mol

Appearance Flammable liquid Solid

Boiling Point Not Available
308.00 to 309.00 °C @ 760.00

mm Hg

Melting Point Not Available
52.00 to 53.00 °C @ 760.00

mm Hg

Flash Point Not Available 156.50 °C (Closed Cup)

Hazards

Flammable liquid and vapor,

May be fatal if swallowed and

enters airways, May cause

drowsiness or dizziness.[1][2]

May cause an allergic skin

reaction, Causes serious eye

irritation.[3][4]

Operational Plan: Safe Handling of 2-Phenylindan
This step-by-step guide outlines the procedures for safely handling 2-Phenylindan in a

laboratory environment.

1. Risk Assessment and Preparation:

Conduct a thorough risk assessment before beginning any work.

Consult the safety data sheets of structurally similar compounds to understand potential

hazards.

Ensure all necessary personal protective equipment (PPE) is available and in good

condition.

Locate and verify the functionality of emergency equipment, including safety showers,

eyewash stations, and fire extinguishers.
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Work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against

splashes and airborne particles.[3][4]

Skin Protection:

Gloves: Wear chemically resistant gloves (e.g., nitrile rubber). Inspect gloves for any signs

of degradation or perforation before use.[3][4]

Lab Coat: A flame-resistant lab coat or chemical-resistant apron should be worn over

personal clothing.

Full Body Protection: For tasks with a higher risk of exposure, consider a disposable

coverall.

Respiratory Protection: If there is a risk of generating dust or aerosols, or if working outside

of a fume hood, a NIOSH-approved respirator with an appropriate cartridge for organic

vapors is required.[2]

3. Handling Procedures:

Weighing and Transferring:

Conduct all weighing and transferring of 2-Phenylindan within a chemical fume hood to

minimize inhalation exposure.

Use a spatula or other appropriate tools to handle the solid material. Avoid creating dust.

If dissolving in a solvent, add the solid to the solvent slowly to avoid splashing.

Reactions and Manipulations:

Perform all reactions in appropriate glassware, ensuring it is free from cracks or defects.

Use a secondary container to transport the chemical within the laboratory.
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Keep containers of 2-Phenylindan sealed when not in use.

4. Emergency Procedures:

In case of skin contact: Immediately wash the affected area with copious amounts of soap

and water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if

irritation persists.[3][4]

In case of eye contact: Immediately flush the eyes with a gentle stream of water for at least

15 minutes, holding the eyelids open. Seek immediate medical attention.[3]

In case of inhalation: Move the individual to fresh air. If breathing is difficult, administer

oxygen. Seek immediate medical attention.[2]

In case of ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate

medical attention.[2]

In case of a spill: Evacuate the area. If the spill is small, and you are trained to do so, contain

the spill with an inert absorbent material and place it in a sealed container for disposal. For

large spills, evacuate and contact the appropriate emergency response team.

Disposal Plan: 2-Phenylindan and Contaminated
Materials
Proper disposal of 2-Phenylindan and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

All waste contaminated with 2-Phenylindan must be treated as hazardous waste.

Segregate 2-Phenylindan waste from other waste streams.

2. Waste Collection and Storage:

Solid Waste:
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Collect solid 2-Phenylindan waste, including contaminated PPE (gloves, disposable lab

coats), absorbent materials from spills, and empty containers, in a designated, leak-proof,

and clearly labeled hazardous waste container.

Liquid Waste:

Collect any solutions containing 2-Phenylindan in a separate, sealed, and clearly labeled

hazardous waste container.

Do not mix with other solvent waste unless permitted by your institution's hazardous waste

management plan.

Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name "2-Phenylindan".

Storage:

Store hazardous waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials.

3. Disposal Procedure:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Do not dispose of 2-Phenylindan down the drain or in the regular trash.[5]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Safe Handling Workflow for 2-Phenylindan
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Caption: Workflow for the safe handling of 2-Phenylindan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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